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Compound of Interest

Compound Name: H-D-Ile-Asp-OH

CAS No.: 120067-35-8

Cat. No.: B054377

Get Quote

The fundamental step in characterizing any chemical entity is to establish its unique identifiers

and physicochemical properties. Although a dedicated CAS number for H-D-Ile-Asp-OH is not

prominently available, we can define the molecule through its constituent parts and predict its

properties.

Constituent Amino Acid Identifiers
A solid understanding of the building blocks is crucial. The properties of H-D-Ile-Asp-OH are a

composite of the characteristics of D-Isoleucine and L-Aspartic acid.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 13 Tech Support

https://www.benchchem.com/product/b054377#bc-rfq
https://www.benchchem.com/product/b054377/docs?utm_src=pdf-body#core-identifiers-and-physicochemical-properties
https://www.benchchem.com/product/b054377/docs?utm_src=pdf-body#core-identifiers-and-physicochemical-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b054377?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Identifier D-Isoleucine L-Aspartic Acid

CAS Number 319-78-8[1] 56-84-8[2][3]

Molecular Formula C6H13NO2[1][4] C4H7NO4[3][5]

Molecular Weight 131.17 g/mol [1][6] 133.10 g/mol [3]

IUPAC Name
(2R,3R)-2-amino-3-

methylpentanoic acid[1]

(2S)-2-aminobutanedioic

acid[2]

Synonyms (R)-Isoleucine, H-D-Ile-OH[1]
(S)-(+)-Aminosuccinic acid, H-

Asp-OH[3]

Predicted Properties of H-D-Ile-Asp-OH
Based on the structures of D-Isoleucine and L-Aspartic acid, the properties of the resulting

dipeptide can be predicted.

Property Predicted Value for H-D-Ile-Asp-OH

Molecular Formula C10H18N2O5

Molecular Weight 246.26 g/mol

Chemical Structure

A dipeptide formed by a peptide bond between

the carboxyl group of D-Isoleucine and the

amino group of L-Aspartic acid.

Below is a visual representation of the chemical structure of H-D-Ile-Asp-OH.
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Caption: Chemical structure of H-D-Ile-Asp-OH.

Synthesis and Purification
The synthesis of dipeptides, particularly those containing D-amino acids, can be achieved

through both chemical and enzymatic methods.[7][8] Chemical synthesis often requires

protective group chemistry to ensure regioselectivity and prevent side reactions, while
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enzymatic synthesis offers a more environmentally friendly and often stereospecific alternative.

[7]

Chemoenzymatic Synthesis Workflow
A promising approach for synthesizing D-amino acid-containing dipeptides is a

chemoenzymatic system. This method combines the specificity of enzymes for amino acid

activation with a subsequent chemical nucleophilic substitution reaction.[9]

D-Isoleucine Enzymatic Adenylation
(e.g., using TycA-A)

L-Aspartic Acid Derivative
(e.g., ester)

Nucleophilic Attack

Activated D-Isoleucine
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(HPLC) H-D-Ile-Asp-OH
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Caption: Chemoenzymatic synthesis of H-D-Ile-Asp-OH.

Experimental Protocol: Chemoenzymatic Synthesis

Enzymatic Activation of D-Isoleucine:

Incubate D-Isoleucine with an adenylation domain enzyme (e.g., TycA-A from tyrocidine

synthetase) in a suitable buffer containing ATP and MgCl₂.[7][8]

Monitor the formation of the D-Isoleucyl-AMP intermediate.

Nucleophilic Reaction with L-Aspartic Acid Derivative:

Introduce a protected L-Aspartic acid derivative (e.g., L-Aspartic acid methyl ester) to the

reaction mixture.

The amino group of the L-Aspartic acid derivative will act as a nucleophile, attacking the

activated carboxyl group of D-Isoleucine to form the peptide bond.

Deprotection:
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Remove the protecting group from the L-Aspartic acid residue using appropriate chemical

methods (e.g., hydrolysis).

Purification:

Purify the resulting H-D-Ile-Asp-OH dipeptide using reversed-phase high-performance

liquid chromatography (RP-HPLC).[10]

Purification by High-Performance Liquid
Chromatography (HPLC)
HPLC is a cornerstone technique for the purification and analysis of peptides.[10][11][12]

Reversed-phase HPLC (RP-HPLC) is particularly effective for separating peptides based on

their hydrophobicity.[13]

Typical RP-HPLC Conditions for Dipeptide Purification:

Column: C18 stationary phase.[13]

Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in water.[13]

Mobile Phase B: 0.1% TFA in acetonitrile.

Gradient: A linear gradient from low to high percentage of mobile phase B.

Detection: UV absorbance at 214 nm and 280 nm.

Analytical Characterization
Thorough analytical characterization is essential to confirm the identity, purity, and structure of

the synthesized dipeptide. A combination of chromatographic and spectroscopic techniques is

typically employed.[12][14]

High-Performance Liquid Chromatography (HPLC)
Analytical HPLC is used to assess the purity of the final product. The retention time of the

dipeptide is a characteristic property under specific chromatographic conditions.
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Mass Spectrometry (MS)
Mass spectrometry is a powerful tool for determining the molecular weight of the peptide and

confirming its amino acid sequence.[12][15] Electrospray ionization (ESI) and matrix-assisted

laser desorption/ionization (MALDI) are common ionization techniques for peptides.

Expected Mass Spectrometric Data for H-D-Ile-Asp-OH:

Monoisotopic Mass: 246.1216 Da

Tandem Mass Spectrometry (MS/MS): Fragmentation analysis will yield characteristic b- and

y-ions, confirming the sequence. The b₂ ion would correspond to the D-Isoleucine residue.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy provides detailed information about the three-dimensional structure of the

dipeptide in solution.[16][17] Two-dimensional NMR techniques, such as COSY (Correlation

Spectroscopy), are particularly useful for assigning proton signals in more complex molecules

like dipeptides.[16][17][18] The chemical shifts of the α-protons can be influenced by the

sequence of the amino acids.[18]

Biological Significance and Potential Applications
The incorporation of D-amino acids into peptides can confer unique and advantageous

properties, making them attractive candidates for therapeutic and research applications.[19][20]

Enhanced Stability
Peptides containing D-amino acids are generally more resistant to degradation by proteases,

which primarily recognize L-amino acids.[19][21] This increased stability can lead to a longer

half-life in biological systems, a desirable characteristic for therapeutic peptides.[20][21]

Unique Biological Activities
D-peptides can exhibit distinct biological activities compared to their L-counterparts.[20] These

activities can include antimicrobial properties, enzyme inhibition, and modulation of hormone

signaling.[20] For instance, some dipeptides have shown potential as antioxidants and in

regulating blood pressure.[22][23][24]
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Potential Therapeutic and Research Applications
Given the properties of D-amino acid-containing peptides, H-D-Ile-Asp-OH could be

investigated for a variety of applications:

Drug Development: As a stable peptide scaffold or a component of more complex peptide-

based drugs. The inclusion of D-amino acids can be a strategy to improve the

pharmacokinetic properties of peptide therapeutics.[25]

Enzyme Inhibitors: D-peptides can act as inhibitors of enzymes that typically process L-

peptides.[20]

Biomaterials: The self-assembly properties of peptides containing D-amino acids can be

exploited for the development of novel hydrogels and other biomaterials for medical

applications.[26]

Research Tools: As a tool to study protein-protein interactions and enzyme specificity.[20]

Key Properties

Potential Applications

H-D-Ile-Asp-OH

Enhanced Proteolytic Stability Unique Biological Activity

Drug Development
(Improved Pharmacokinetics)

Biomaterial Science
(e.g., Hydrogels) Enzyme Inhibition Research Tool

(Protein Interactions)

Click to download full resolution via product page

Caption: Potential applications of H-D-Ile-Asp-OH.
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H-D-Ile-Asp-OH represents a dipeptide with significant potential stemming from the inclusion of

a D-amino acid. While its specific identifiers are not widely cataloged, a comprehensive

understanding of its properties, synthesis, and characterization can be built upon the

foundational knowledge of its constituent amino acids and the broader class of D-amino acid-

containing peptides. The enhanced stability and potential for unique biological activities make

such peptides valuable targets for future research and development in the pharmaceutical and

biotechnology sectors. This guide provides a framework for scientists to approach the study

and application of H-D-Ile-Asp-OH and similar novel dipeptides.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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